3-(acetylamino)-N~1~-[2-(5-fluoro-1H-indol-3-yl)ethyl]benzamide

Specification

• Molecular Formula: C19H18FN3O2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 3-acetamido-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]benzamide
• Standard InChI: InChI=1S/C19H18FN3O2/c1-12(24)23-16-4-2-3-13(9-16)19(25)21-8-7-14-11-22-18-6-5-15(20)10-17(14)18/h2-6,9-11,22H,7-8H2,1H3,(H,21,25)(H,23,24)
• Standard InChI Key: OOBRHHKBQHAIBG-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)NCCC2=CNC3=C2C=C(C=C3)F
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)NCCC2=CNC3=C2C=C(C=C3)F

Introduction

The compound 3-(acetylamino)-N~1~-[2-(5-fluoro-1H-indol-3-yl)ethyl]benzamide is a synthetic organic molecule with potential applications in medicinal chemistry. It belongs to the class of substituted benzamides and features a fluorinated indole moiety, which is often associated with bioactivity in pharmacological studies.

Synthesis

The synthesis of 3-(acetylamino)-N~1~-[2-(5-fluoro-1H-indol-3-yl)ethyl]benzamide typically involves:

• Starting Materials:

  • 5-Fluoroindole

  • Acetyl chloride

  • Benzoyl derivatives

• Reaction Steps:

  • The indole derivative undergoes alkylation to introduce the ethyl chain.

  • The acetyl group is added via acylation reactions.

  • Coupling reactions with benzoyl derivatives form the final benzamide structure.

These reactions are often catalyzed by bases or acids and monitored using techniques like thin-layer chromatography (TLC).

Analytical Characterization

To confirm the structure of the compound, several analytical techniques are employed:

Technique	Purpose
NMR Spectroscopy	Identifies proton (¹H) and carbon (¹³C) environments in the molecule.
Mass Spectrometry	Determines molecular weight and fragmentation patterns.
IR Spectroscopy	Detects functional groups such as amides and acetyl groups based on characteristic absorption peaks.

Biological Activity

The compound's structural features suggest potential bioactivity, particularly in pharmaceutical applications:

• Target Receptors:

  • The fluorinated indole moiety may interact with serotonin or melatonin receptors.

  • The benzamide structure is often associated with dopamine D2 receptor antagonism.

• Potential Applications:

  • Anticancer agents: Indole derivatives are known for their cytotoxic effects on tumor cells.

  • Anti-inflammatory drugs: The acetylamino group may inhibit enzymes like cyclooxygenase (COX).

  • Neurological treatments: Benzamides are explored for their role in treating schizophrenia or depression.

Research Implications

The unique combination of functional groups in this molecule makes it a candidate for further research in:

• Structure-activity relationship (SAR) studies.

• Development of fluorinated analogs for enhanced activity.

• Preclinical testing for specific therapeutic indications.